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Foreword

Ethyl 4-bromo-2,3-dihydroxybenzoate is a halogenated aromatic compound with significant
potential in medicinal chemistry and materials science. Its molecular structure, characterized by
a benzoate backbone with bromine and hydroxyl substitutions, makes it a versatile
intermediate for the synthesis of more complex molecules. This guide provides a detailed
overview of its core physicochemical properties, with a focus on its molecular weight and
structural attributes.

Core Molecular Attributes

Ethyl 4-bromo-2,3-dihydroxybenzoate is a substituted benzoic acid ester. The presence of a
bromine atom and two hydroxyl groups on the benzene ring, along with the ethyl ester group,
dictates its chemical reactivity and physical properties.

Molecular Identity

e Chemical Name: Ethyl 4-bromo-2,3-dihydroxybenzoate
e CAS Number: 1312609-83-8[1]

» Molecular Formula: CoHeBrOa4[1][2]
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Molecular Weight and Mass

The molecular weight of a compound is a fundamental parameter for stoichiometric calculations
in chemical reactions and for the characterization of the substance.

o Average Molecular Weight: 261.06936 g/mol [1]
» Monoisotopic Mass: 259.9684 Da[2]

These values are crucial for analytical techniques such as mass spectrometry, where the
isotopic distribution of elements is resolved.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 4-bromo-2,3-dihydroxybenzoate
is presented below. These properties are essential for its handling, storage, and application in
experimental settings.

Property Value Source
Molecular Formula CoHoBrO4 [1][2]
Molecular Weight 261.06936 g/mol [1]
Monoisotopic Mass 259.9684 Da [2]

CAS Number 1312609-83-8 [1]
InChiKey PSZXIAXXYJBWNW- o
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Molecular Structure and Visualization

The arrangement of atoms in Ethyl 4-bromo-2,3-dihydroxybenzoate is depicted in the
following diagram. The structure consists of a central benzene ring substituted with a bromine
atom at position 4, two hydroxyl groups at positions 2 and 3, and an ethyl ester group at
position 1.
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Molecular structure of Ethyl 4-bromo-2,3-dihydroxybenzoate.

Applications in Research and Development

While specific, large-scale applications of Ethyl 4-bromo-2,3-dihydroxybenzoate are not
extensively documented in publicly available literature, its structure suggests its utility as a
building block in organic synthesis. The presence of multiple functional groups (hydroxyl,
bromo, and ester) allows for a variety of chemical transformations, making it a valuable
intermediate for creating novel compounds with potential biological activity. For instance,
related compounds like ethyl 4-bromo-2-hydroxybenzoate are used in the synthesis of
pharmaceuticals and agrochemicals, and in biochemical research to study enzyme kinetics.[3]

Synthesis and Handling
Synthetic Pathways

The synthesis of substituted benzoates such as Ethyl 4-bromo-2,3-dihydroxybenzoate
typically involves multi-step processes. A general approach could involve the bromination of a
dihydroxybenzoic acid precursor, followed by esterification with ethanol. For example, a similar
compound, methyl 4-bromo-2-hydroxybenzoate, is synthesized by dissolving 2-hydroxy-4-
bromobenzoic acid in anhydrous methanol with the addition of concentrated sulfuric acid,
followed by heating under reflux.[4] The final product is then purified using techniques like
column chromatography.

Storage and Safety

As a laboratory chemical, Ethyl 4-bromo-2,3-dihydroxybenzoate should be handled with
appropriate safety precautions. While specific hazard information for this exact compound is
not readily available, related bromo-hydroxybenzoates are known to cause skin and eye
irritation and may cause respiratory irritation. It is recommended to store the compound in a
cool, dry, and well-ventilated area, away from incompatible materials.

Conclusion

Ethyl 4-bromo-2,3-dihydroxybenzoate is a chemical compound with well-defined molecular
characteristics, most notably its molecular weight of 261.06936 g/mol .[1] Its multifunctional
structure provides a platform for the synthesis of new chemical entities, which is of particular
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interest to researchers in drug discovery and materials science. Further investigation into its
reactivity and biological activity is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 4-bromo-2,3-dihydroxybenzoate - AbacipharmTech-Global Chemical supplier
[abacipharma.com]

e 2. PubChemLite - Ethyl 4-bromo-2,3-dihydroxybenzoate (COH9BrO4)
[pubchemlite.lcsb.uni.lu]

e 3. Buy Ethyl 4-bromo-2-hydroxybenzoate | 314240-85-2 [smolecule.com]

e 4. METHYL 4-BROMO-2-HYDROXYBENZOATE synthesis - chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [Ethyl 4-bromo-2,3-dihydroxybenzoate: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442436#ethyl-4-bromo-2-3-dihydroxybenzoate-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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